Cas no 2225722-15-4 (5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one)

• Product Name: 5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one
• CAS No: 2225722-15-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5106613
• Update Time: 2026-03-03

5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-9H-cyclohepta[d]pyrimidin-9-one
• starbld0030792
• 5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one

• Inchi： 1S/C9H10N2O/c12-8-4-2-1-3-7-5-10-6-11-9(7)8/h5-6H,1-4H2
• InChI Key： FMXZCWZVYUREAG-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CN=CN=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8

Additional information on 5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one

5,6,7,8-Tetrahydrocyclohepta[d]pyrimidin-9-one: A Comprehensive Overview

The compound with CAS No 2225722-15-4, commonly referred to as 5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The cyclohepta[d]pyrimidine core structure of this compound provides a unique scaffold for potential therapeutic agents.

Recent studies have highlighted the importance of tetrahydrocyclohepta[d]pyrimidin-9-one derivatives in the development of novel bioactive compounds. Researchers have explored the synthesis of this compound through various methodologies, including ring-closing metathesis and intramolecular cyclization. These approaches have not only improved the efficiency of synthesis but also opened new avenues for functionalization and structural diversification.

The cyclohepta[d]pyrimidine framework is particularly interesting due to its rigid and planar structure, which can facilitate interactions with biological targets such as enzymes and receptors. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one derivatives exhibit potent inhibitory activity against certain kinases, making them promising candidates for anticancer drug development.

In addition to its biological significance, the synthesis of CAS No 2225722-15-4 has been optimized to enhance scalability and reduce environmental impact. Green chemistry principles have been incorporated into its production processes, aligning with current trends toward sustainable pharmaceutical manufacturing. This approach not only ensures cost-effectiveness but also minimizes the ecological footprint associated with its synthesis.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of tetrahydrocyclohepta[d]pyrimidin-9-one derivatives with their target proteins. These findings have guided medicinal chemists in designing more effective analogs with improved pharmacokinetic properties. For example, recent research has focused on modifying the substituents at specific positions to enhance solubility and bioavailability while maintaining or improving potency.

The potential applications of CAS No 2225722-15-4 extend beyond pharmacology. Its structural versatility makes it a valuable building block in organic synthesis. Chemists have utilized this compound as a key intermediate in the construction of complex natural product mimics and advanced materials. Such applications underscore its importance as a multifaceted tool in modern chemical research.

In conclusion, 5,6,7,8-tetrahydrocyclohepta[d]pyrimidin-9-one (CAS No 2225722-15-4) stands out as a significant molecule with immense potential in both therapeutic and synthetic contexts. Ongoing research continues to unravel its full capabilities, positioning it as a cornerstone in future advancements within the chemical sciences.